Cas no 2137596-18-8 (1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)-)

• Product Name: 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)-
• CAS No: 2137596-18-8
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5256052
• Update Time: 2025-10-29

1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-2-amine
• 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)-

• Inchi： 1S/C15H17N3O/c1-19-12-6-4-10(5-7-12)13-9-11-3-2-8-17-15(11)18-14(13)16/h4-7,9H,2-3,8H2,1H3,(H3,16,17,18)
• InChI Key： VJZWZQVKEYTOBB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(N)N=C2C(=C1)CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2

Additional information on 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)-

Recent Advances in the Study of 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)- (CAS: 2137596-18-8)

The compound 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)- (CAS: 2137596-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a naphthyridine core with a tetrahydro modification and a methoxyphenyl substituent, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its utility in drug discovery.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1,8-Naphthyridin-2-amine derivatives exhibit selective inhibition against specific kinase isoforms, with notable potency against tyrosine kinases. Structural-activity relationship (SAR) studies have further highlighted the importance of the methoxyphenyl group in enhancing binding affinity and selectivity, suggesting potential for further optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of this compound. The naphthyridine core is known to interact with bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication. Researchers have synthesized and tested various analogs of 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)- against a panel of Gram-positive and Gram-negative bacteria, revealing promising activity against resistant strains. These findings underscore its potential as a lead compound for developing novel antibiotics.

Another significant advancement has been the development of synthetic methodologies for this compound. Recent publications have described efficient and scalable routes for its synthesis, leveraging modern catalytic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods not only improve yield and purity but also enable the production of enantiomerically pure forms, which are crucial for pharmacological applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its drug-like characteristics. Additionally, in vivo studies are needed to validate its efficacy and safety profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,8-Naphthyridin-2-amine, 5,6,7,8-tetrahydro-3-(4-methoxyphenyl)- (CAS: 2137596-18-8) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent synthetic advancements, positions it as a compelling candidate for further research. Continued exploration of its biological activities and optimization of its chemical properties will be critical in unlocking its full therapeutic potential.